Cas no 6938-37-0 (1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol)

1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol structure
6938-37-0 structure
Product Name:1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
CAS No:6938-37-0
MF:C12H16O
MW:176.254843711853
CID:1735937
PubChem ID:243785
Update Time:2025-04-21

1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1,7-dimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
    • 1,7-dimethyl-3,4-dihydro-2H-naphthalen-1-ol
    • 1-Naphthalenol, 1,2,3,4-tetrahydro-1,7-dimethyl-
    • Inchi: 1S/C12H16O/c1-9-5-6-10-4-3-7-12(2,13)11(10)8-9/h5-6,8,13H,3-4,7H2,1-2H3
    • InChI Key: NKDKDFROVXYVRB-UHFFFAOYSA-N
    • SMILES: OC1(C)C2C=C(C)C=CC=2CCC1

Computed Properties

  • Exact Mass: 176.12018
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.049±0.06 g/cm3(Predicted)
  • Boiling Point: 282.8±9.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.69±0.20(Predicted)
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